Cas no 2649067-03-6 (1-(2-Isocyanatoethyl)-2,4,5-trimethoxybenzene)

• Product Name: 1-(2-Isocyanatoethyl)-2,4,5-trimethoxybenzene
• CAS No: 2649067-03-6
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 6519666
• PubChem ID: 96381627
• Update Time: 2025-11-06

1-(2-Isocyanatoethyl)-2,4,5-trimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-isocyanatoethyl)-2,4,5-trimethoxybenzene
• 2649067-03-6
• EN300-1812760
• 1-(2-Isocyanatoethyl)-2,4,5-trimethoxybenzene

• Inchi： 1S/C12H15NO4/c1-15-10-7-12(17-3)11(16-2)6-9(10)4-5-13-8-14/h6-7H,4-5H2,1-3H3
• InChI Key： QVJZNUKWCPWATH-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1CCN=C=O)OC)OC

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(2-Isocyanatoethyl)-2,4,5-trimethoxybenzene

Professional Introduction to 1-(2-Isocyanatoethyl)-2,4,5-trimethoxybenzene (CAS No. 2649067-03-6)

1-(2-Isocyanatoethyl)-2,4,5-trimethoxybenzene, identified by its CAS number 2649067-03-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of isocyanates, characterized by the presence of an isocyanate functional group (-NCO). The structural motif of 1-(2-Isocyanatoethyl)-2,4,5-trimethoxybenzene incorporates a benzene ring substituted with three methoxy groups at the 2, 4, and 5 positions, alongside an ethyl chain terminated by an isocyanate group. Such a configuration imparts unique reactivity and potential applications in synthetic chemistry and medicinal chemistry.

The isocyanatoethyl moiety in this compound serves as a versatile handle for further functionalization. Isocyanates are well-known for their ability to undergo a variety of reactions, including polymerization, urethane formation, and condensation reactions with amines or hydroxyl groups. These reactions make 1-(2-Isocyanatoethyl)-2,4,5-trimethoxybenzene a valuable intermediate in the synthesis of polymers, coatings, adhesives, and specialty chemicals. Additionally, the presence of multiple methoxy groups enhances the compound's solubility in polar solvents and influences its electronic properties, making it a candidate for applications in material science and organic electronics.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the isocyanate functional group. The unique reactivity of isocyanates allows for the facile introduction of bioactive moieties into molecular frameworks. For instance, researchers have investigated isocyanate-based derivatives as intermediates in the synthesis of drugs targeting neurological disorders. The trimethoxybenzene core of 1-(2-Isocyanatoethyl)-2,4,5-trimethoxybenzene has shown promise in modulating enzyme activity and receptor binding interactions. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to anti-inflammatory and antioxidant therapies.

The methoxy substituents on the benzene ring not only enhance solubility but also influence electronic delocalization within the aromatic system. This electronic modulation can be exploited in designing molecules with specific spectroscopic properties or enhanced binding affinity to biological targets. Moreover, the structural rigidity provided by the benzene ring and the ethyl chain allows for precise tuning of molecular interactions through computational modeling and experimental optimization. Such features make 1-(2-Isocyanatoethyl)-2,4,5-trimethoxybenzene an attractive scaffold for drug discovery initiatives.

From a synthetic chemistry perspective, 1-(2-Isocyanatoethyl)-2,4,5-trimethoxybenzene offers a strategic entry point into complex molecular architectures. The isocyanate group can be selectively reacted with nucleophiles such as amines or alcohols to form urethanes or carbamates. These derivatives can then be further functionalized through cross-coupling reactions or oxidation processes to yield novel heterocyclic compounds or bioactive molecules. The methoxy groups also provide opportunities for etherification or demethylation reactions, enabling diversification of the compound's chemical space.

Recent advancements in green chemistry have prompted researchers to explore sustainable methods for synthesizing isocyanates and their derivatives. Catalytic processes that minimize waste and energy consumption are particularly relevant for industrial applications. In this context, 1-(2-Isocyanatoethyl)-2,4,5-trimethoxybenzene could serve as a model compound for developing eco-friendly synthetic routes. For example, transition-metal-catalyzed reactions have been employed to introduce isocyanate functionalities with high selectivity and yield under mild conditions.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse intermediates in drug development pipelines. The versatility of 1-(2-Isocyanatoethyl)-2,4,5-trimethoxybenzene makes it a valuable building block for generating libraries of compounds for high-throughput screening (HTS). By systematically varying substituents on the benzene ring or modifying the ethyl chain length and branching patterns, researchers can identify lead compounds with optimized pharmacokinetic profiles. Such explorations are supported by computational tools that predict molecular properties and predict interactions with biological targets.

In conclusion, 1-(2-Isocyanatoethyl)-2,4,5-trimethoxybenzene (CAS No. 2649067-03-6) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features enable diverse chemical transformations, making it suitable for polymer synthesis, material science, and medicinal chemistry endeavors. As our understanding of molecular interactions continues to evolve, this compound will likely play an increasingly important role in shaping future advancements across multiple scientific disciplines.